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Intervention Type
Effect on
Lifespan

Effect on Motor
Aging
(Healthspan)

Key
Mechanistic
Target

Critical Finding on
Timing

Pharmacological
(Paxilline)

Extended
[1] [2]

Slowed age-
dependent

decline [1] [2]

SLO-1 BK
channel [3] [1]

[4]

Effective only when
administered in mid-

adulthood (day 5-7), not in
young worms [1] [5]

Genetic (slo-1 null
mutation)

Extended
[1]

Slowed age-
dependent

decline [1]

SLO-1 BK
channel [1]

Confirmed that loss of
SLO-1 function is

beneficial

Mechanism of Action and Experimental Validation

Paxilline exerts its effects by specifically targeting and inhibiting the SLO-1 channel, a conserved BK

potassium channel that dampens neuronal excitability.

Primary Target: SLO-1, the C. elegans ortholog of the BK (Big Potassium) channel [3] [1] [4].

Physiological Role: SLO-1 acts in motor neurons to repress synaptic transmission at neuromuscular
junctions (NMJs). It dampens neuronal excitability and reduces synaptic release from motor neurons

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 5 Tech Support

https://www.smolecule.com/products/s606745?utm_src=pdf-body
https://www.smolecule.com/products/s606745?utm_src=pdf-interest
https://pmc.ncbi.nlm.nih.gov/articles/PMC6314820/
https://neurosciencenews.com/stronger-longer-life-10420/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6314820/
https://neurosciencenews.com/stronger-longer-life-10420/
https://www.sciencedirect.com/science/article/pii/S2468501119300410
https://pmc.ncbi.nlm.nih.gov/articles/PMC6314820/
https://www.sciencedirect.com/topics/medicine-and-dentistry/paxilline
https://pmc.ncbi.nlm.nih.gov/articles/PMC6314820/
https://www.lsi.umich.edu/news/2019-01/living-stronger-and-longer-life-what-u-m-scientists-are-learning-worms
https://pmc.ncbi.nlm.nih.gov/articles/PMC6314820/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6314820/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6314820/
https://www.smolecule.com/products/s606745?utm_src=pdf-body
https://www.sciencedirect.com/science/article/pii/S2468501119300410
https://pmc.ncbi.nlm.nih.gov/articles/PMC6314820/
https://www.sciencedirect.com/topics/medicine-and-dentistry/paxilline
https://www.smolecule.com/products/s606745?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


to muscle tissue [1] [2].

Proposed Mechanism of Lifespan Extension: With age, this dampening activity may contribute to
motor decline. By inhibiting SLO-1, paxilline disinhibits the nervous system, leading to increased

synaptic transmission at NMJs. This improved neuronal communication slows the rate of age-
dependent motor activity decline and, surprisingly, extends lifespan [1] [5]. The lifespan extension

from SLO-1 inhibition is dependent on the FOXO/DAF-16 transcription factor, a key player in
conserved longevity pathways [4].

The following diagram illustrates this signaling pathway and the role of paxilline.
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Key Experimental Evidence and Protocols

The validation of paxilline is supported by rigorous genetic and pharmacological experiments.

Key Experimental Model: Wild-type C. elegans (N2 strain) and slo-1 null mutant strains were used
[1].
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Critical Control: The lifespan-extending effects of paxilline were abolished in slo-1 mutant worms,

proving that its action is specifically dependent on the SLO-1 channel [1].

A summary of the key methodological approaches is provided below.

Experiment
Type

Core Protocol Description Key Outcome & Validation

Lifespan
Analysis

Worms were grown on standard NGM

agar plates seeded with E. coli OP50
bacteria. Paxilline was mixed into the agar

medium. Lifespan assays began at the L4
larval stage or at specified adult days.

Worms were scored as dead when they
no longer responded to touch [1] [6].

Paxilline treatment starting in mid-

adulthood (day 5-7) consistently
extended median lifespan compared to

vehicle-control treated worms [1].

Motor
Function
Assay

Locomotion (movement speed) was
quantified by tracking body bends per

minute or by using automated imaging
systems to measure movement speed

over the worms' adult life [1].

Paxilline-treated worms maintained a
higher motor activity in mid-to-late life

compared to controls, indicating a
slower rate of motor aging [1] [2].

Genetic
Rescue &
Tissue-
Specificity

Transgenic worms expressing the slo-1
gene under cell-specific promoters (e.g.,
motor neuron-specific) were generated in

a slo-1 mutant background. These worms
were then subjected to lifespan and motor

assays [1].

Expression of slo-1 specifically in
motor neurons (but not in muscle or
sensory neurons) reversed the long-

lived and slow-aging phenotypes of slo-
1 mutants. This confirmed that SLO-1

acts in the motor nervous system to
regulate aging [1].

Temporal
(Timing)
Analysis

RNAi to knock down slo-1 or paxilline
treatment was initiated at different time

points in adulthood (e.g., day 1, 3, 5, or 7).
Lifespan and motor function were then

monitored [1] [5].

Intervention was only effective when
started in mid-adulthood (day 5 or 7),
demonstrating that the beneficial role of
SLO-1 inhibition is age-dependent [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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